Cas no 21204-89-7 (Benzamide, 4-benzoyl-)

Benzamide, 4-benzoyl- (CAS 495-48-7) is a substituted benzamide derivative characterized by the presence of a benzoyl functional group at the para position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid aromatic structure and functional group reactivity make it valuable for constructing complex molecular frameworks. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its well-defined crystalline properties ensure consistent purity, which is critical for research and industrial applications requiring precise stoichiometry.

Benzamide, 4-benzoyl- structure

Product Name:Benzamide, 4-benzoyl-

CAS No:21204-89-7

MF:C₁₄H₁₁NO₂

MW:225.242643594742

MDL:MFCD00566694

CID:1403351

PubChem ID:683800

Update Time:2025-06-07

Benzamide, 4-benzoyl- Chemical and Physical Properties

Names and Identifiers

- Benzamide, 4-benzoyl-
- 4-benzoylbenzamide
- TimTec1_004040
- HMS1545H14
- 21204-89-7
- VSPMAHXVUGOFMD-UHFFFAOYSA-N
- benzophenone-4-carboxamide
- Oprea1_344431
- SCHEMBL1381964
- BRD-K07262415-001-01-1
- MDL： MFCD00566694
- Inchi： 1S/C14H11NO2/c15-14(17)12-8-6-11(7-9-12)13(16)10-4-2-1-3-5-10/h1-9H,(H2,15,17)
- InChI Key： VSPMAHXVUGOFMD-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=CC(C(N)=O)=CC=1

Computed Properties

Exact Mass: 225.07903
Monoisotopic Mass: 239.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 60.2Å²

Experimental Properties

Density: 1.192
Melting Point: 165 - 167 °C (苯)
Boiling Point: 459.8°Cat760mmHg
Flash Point: 187.7°C
Refractive Index: 1.618
PSA: 60.16
LogP: 2.71680

Benzamide, 4-benzoyl- Pricemore >>

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